Cas no 93621-40-0 (ethyl 5-(chlorosulfonyl)-2-methyl-1,3-thiazole-4-carboxylate)

• Product Name: ethyl 5-(chlorosulfonyl)-2-methyl-1,3-thiazole-4-carboxylate
• CAS No: 93621-40-0
• MF: C₇H₈ClNO₄S₂
• MW: 269.72571849823
• CID: 5234419
• PubChem ID: 13329099
• Update Time: 2026-03-08

ethyl 5-(chlorosulfonyl)-2-methyl-1,3-thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolecarboxylic acid, 5-(chlorosulfonyl)-2-methyl-, ethyl ester
• Ethyl 5-(chlorosulfonyl)-2-methylthiazole-4-carboxylate
• ethyl 5-(chlorosulfonyl)-2-methyl-1,3-thiazole-4-carboxylate

• Inchi： 1S/C7H8ClNO4S2/c1-3-13-6(10)5-7(15(8,11)12)14-4(2)9-5/h3H2,1-2H3
• InChI Key： ORXAFCGLCRNTHS-UHFFFAOYSA-N
• SMILES： S1C(S(Cl)(=O)=O)=C(C(OCC)=O)N=C1C

Additional information on ethyl 5-(chlorosulfonyl)-2-methyl-1,3-thiazole-4-carboxylate

Introduction to ethyl 5-(chlorosulfonyl)-2-methyl-1,3-thiazole-4-carboxylate (CAS No. 93621-40-0)

Ethyl 5-(chlorosulfonyl)-2-methyl-1,3-thiazole-4-carboxylate (CAS No. 93621-40-0) is a versatile compound with significant applications in the fields of organic synthesis, pharmaceutical research, and agrochemical development. This compound is characterized by its unique structural features, including a chlorosulfonyl group and a methyl-substituted thiazole ring, which contribute to its reactivity and functional versatility.

The chemical structure of ethyl 5-(chlorosulfonyl)-2-methyl-1,3-thiazole-4-carboxylate can be represented as follows: C₈H₉ClN₂O₄S₂. The presence of the chlorosulfonyl group (ClSO₂-) and the ester functionality (COOEt) makes it an excellent building block for the synthesis of various functional molecules. The thiazole ring, a five-membered heterocyclic compound containing sulfur and nitrogen atoms, is known for its stability and biological activity.

In recent years, ethyl 5-(chlorosulfonyl)-2-methyl-1,3-thiazole-4-carboxylate has gained attention in the pharmaceutical industry due to its potential as an intermediate in the synthesis of novel drugs. The chlorosulfonyl group can be readily converted into various functional groups through nucleophilic substitution reactions, making it a valuable starting material for the development of new therapeutic agents. For instance, studies have shown that derivatives of this compound exhibit promising antifungal and antibacterial properties, which could be further explored for the treatment of infectious diseases.

Beyond its pharmaceutical applications, ethyl 5-(chlorosulfonyl)-2-methyl-1,3-thiazole-4-carboxylate has also found use in agrochemical research. The thiazole ring is a common structural motif in many pesticides and herbicides due to its ability to enhance the bioactivity and stability of these compounds. Researchers have utilized this compound as a key intermediate in the synthesis of novel agrochemicals with improved efficacy and reduced environmental impact.

The synthetic route to ethyl 5-(chlorosulfonyl)-2-methyl-1,3-thiazole-4-carboxylate involves several well-documented steps. Typically, the synthesis begins with the reaction of 2-methylthiazole with an appropriate chlorinating agent to introduce the chlorosulfonyl group. Subsequent esterification with ethanol yields the final product. This synthetic pathway is highly reproducible and can be scaled up for industrial production.

The physical properties of ethyl 5-(chlorosulfonyl)-2-methyl-1,3-thiazole-4-carboxylate, such as its melting point, boiling point, and solubility in various solvents, are crucial for its handling and application in different contexts. It is generally a white or off-white solid at room temperature and is soluble in common organic solvents like dichloromethane and dimethylformamide (DMF). These properties make it suitable for use in both laboratory-scale experiments and large-scale industrial processes.

In terms of safety and handling, while ethyl 5-(chlorosulfonyl)-2-methyl-1,3-thiazole-4-carboxylate is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn to prevent skin contact and inhalation. Additionally, it should be stored in a cool, dry place away from incompatible materials.

The environmental impact of ethyl 5-(chlorosulfonyl)-2-methyl-1,3-thiazole-4-carboxylate is another important consideration. While there are no specific studies on its environmental fate and effects, it is generally recommended to follow best practices for waste disposal and minimize any potential release into the environment. This includes proper containment during storage and transport and adherence to local environmental regulations.

In conclusion, ethyl 5-(chlorosulfonyl)-2-methyl-1,3-thiazole-4-carboxylate (CAS No. 93621-40-0) is a valuable compound with diverse applications in organic synthesis, pharmaceutical research, and agrochemical development. Its unique chemical structure provides a foundation for the development of novel functional molecules with potential therapeutic and agricultural benefits. As research in these fields continues to advance, the importance of this compound is likely to grow further.